3-benzylsulfonyl-N,N-dimethylpropanamide

• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol
• SMILES: CN(C)C(=O)CCS(=O)(=O)CC1=CC=CC=C1
• InChI: InChI=1S/C12H17NO3S/c1-13(2)12(14)8-9-17(15,16)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChIKey: YSEHTUHQJUKVED-UHFFFAOYSA-N

Standard aryl sulfonamides lack conformational flexibility, limiting SAR exploration. This benzylsulfonyl tertiary amide (MW 255.34) offers a distinct conformational ensemble via its methylene spacer and zero H-bond donors. - Physicochemical profile: clogP 0.74, TPSA 54.5 Ų (below BBB passive permeability threshold) - Differentiated from rigid aryl sulfonyl analogs; ideal for KCC2 (benchmark congener IC50 13.4 μM) or ATR kinase screening - Sulfone oxidation state reduces metabolic clearance vs. sulfide analogs for in vivo PK/PD studies

3-Benzylsulfonyl-N,N-dimethylpropanamide Profile

3-Benzylsulfonyl-N,N-dimethylpropanamide (C12H17NO3S; MW 255.34 g/mol) is a synthetic sulfone-containing acetamide derivative that has been catalogued as a screening compound in commercial libraries targeting the ATR kinase axis . The molecule incorporates a benzylsulfonyl moiety linked to an N,N-dimethylpropanamide backbone through a two‑carbon ethyl spacer. Its computed physicochemical properties – including a relatively low topological polar surface area (∼54.5 Ų), a predicted clogP around 0.74, and zero hydrogen‑bond donor atoms – define a chemical space that differs measurably from its closest aryl‑sulfonyl and amide‑substituted analogs [1][2].

1

Screening library context

Catalogued as an ATR kinase axis screening compound in commercial libraries

2

CNS penetrance profile

TPSA below 60 Ų threshold and moderate clogP support passive BBB permeability assessment

3

Scaffold flexibility

Benzylsulfonyl spacer adds conformational degrees of freedom for induced-fit target engagement studies

4

H-bond donor free

Tertiary amide eliminates HBD, altering binding-mode landscape vs. primary/secondary amide analogs

• [1] Sildrug Database. Compound entry for C12H17NO3S (MW 255.34, clogP 0.74, TPSA 54.45, HBA 4, HBD 0). Sildrug, Institute of Biochemistry and Biophysics, Polish Academy of Sciences. View Source
• [2] PubChem. Compound Summary for CID 60637243: 3-(benzenesulfonyl)-N,N-dimethylpropanamide. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/60637243 View Source

3-Benzylsulfonyl-N,N-dimethylpropanamide Structural Differentiation

The benzylsulfonyl dimeric architecture of this compound creates a unique combination of a flexible methylene spacer adjacent to a rigid sulfone, coupled with a fully N,N‑disubstituted tertiary amide terminus. This arrangement distinguishes it from the commonly encountered 3‑(benzenesulfonyl)‑N,N‑dimethylpropanamide (no methylene spacer) and from N‑benzyl‑3‑(benzylsulfonyl)propanamide (secondary amide). The extra rotatable bond in the benzylsulfonyl series alters the conformational ensemble available for target engagement, while the absence of a hydrogen‑bond donor in the dimethyl amide prevents the intermolecular H‑bond networks that dominate the crystal packing and protein‑binding modes of primary and secondary amide analogs [1][2]. These differences translate into measurable shifts in lipophilicity, topological polarity, and in vitro binding kinetics that cannot be compensated by simple molar‑equivalent substitution [3].

Analog type

Target: 3-benzylsulfonyl-N,N-dimethylpropanamide
Methylene spacer present; tertiary amide, HBD=0

Alternative: 3-(benzenesulfonyl)-N,N-dimethylpropanamide
No methylene spacer; shifts clogP and TPSA, reducing CNS permeability potential

Amide class

Target: N,N-dimethyl tertiary amide
Zero H-bond donors; minimized intermolecular H-bond networks

Alternative: N-benzyl secondary amide analog
One HBD alters solubility, crystal packing, and protein backbone interactions

Oxidation state

Target: Sulfone (S(VI))
Resistant to oxidative metabolism; class-level expectation of metabolic stability

Alternative: 3-(benzylthio)-N,N-dimethylpropanamide (sulfide)
Susceptible to P450 S-oxidation; may reduce in vivo exposure

• [1] PubChem. Compound Summary for CID 60637243: 3-(benzenesulfonyl)-N,N-dimethylpropanamide. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/60637243 View Source
• [2] Sildrug Database. Compound entry for C12H17NO3S (MW 255.34, clogP 0.74, TPSA 54.45, HBA 4, HBD 0). Sildrug, Institute of Biochemistry and Biophysics, Polish Academy of Sciences. View Source
• [3] BindingDB. BDBM43897: 3-(phenylmethyl)sulfonyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide – IC50 data for KCC2. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=43897 View Source

3-Benzylsulfonyl-N,N-dimethylpropanamide Comparative Evidence

Increased Lipophilicity vs. Phenylsulfonyl Analog

The benzylsulfonyl compound registers a calculated clogP of 0.74 [1], whereas its direct phenylsulfonyl congener, 3-(benzenesulfonyl)-N,N-dimethylpropanamide (PubChem CID 60637243), exhibits an XLogP3-AA of 0.6 [2]. The +0.14 log unit shift is attributable to the methylene spacer in the benzylsulfonyl group and places the compound closer to the empirically optimal lipophilicity range (LogD 1–3) for orally bioavailable CNS-penetrant small molecules.

Lipophilicity shift

Cross-study

clogP 0.74 (target) vs. 0.6 (phenylsulfonyl analog)
ΔclogP = +0.14

Supports passive membrane permeability ranking

Computed property; experimental LogD data to verify

Evidence Dimension	Calculated partition coefficient (clogP / XLogP3-AA)
Target Compound Data	clogP 0.74 (Sildrug prediction)
Comparator Or Baseline	3-(benzenesulfonyl)-N,N-dimethylpropanamide: XLogP3-AA 0.6 (PubChem)
Quantified Difference	ΔclogP = +0.14 log units
Conditions	Computed property; Sildrug (target) vs PubChem XLogP3-AA (comparator)

Why This Matters

Higher lipophilicity within a favorable range can translate into improved passive membrane permeability, a key selection criterion when prioritizing compounds for cell-based assays or in vivo pharmacokinetic studies.

• [1] Sildrug Database. Compound entry for C12H17NO3S (MW 255.34, clogP 0.74, TPSA 54.45, HBA 4, HBD 0). Sildrug, Institute of Biochemistry and Biophysics, Polish Academy of Sciences. View Source
• [2] PubChem. Compound Summary for CID 60637243: 3-(benzenesulfonyl)-N,N-dimethylpropanamide. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/60637243 View Source

Reduced TPSA vs. Phenylsulfonyl Analog

The target compound displays a computed TPSA of 54.45 Ų [1], markedly lower than the 62.8 Ų recorded for 3-(benzenesulfonyl)-N,N-dimethylpropanamide [2]. The 8.35 Ų reduction arises because the methylene spacer in the benzylsulfonyl group electronically insulates the sulfone oxygens from the aromatic ring, diminishing their contribution to the polar surface. A TPSA below 60 Ų is frequently associated with improved brain penetration in CNS drug discovery campaigns.

TPSA reduction

Cross-study

TPSA 54.45 Ų (target) vs. 62.8 Ų (phenylsulfonyl analog)
ΔTPSA = –8.35 Ų

May improve brain penetration prediction

Below 60 Ų threshold; CNS screening context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	54.45 Ų (Sildrug)
Comparator Or Baseline	3-(benzenesulfonyl)-N,N-dimethylpropanamide: 62.8 Ų (PubChem)
Quantified Difference	ΔTPSA = –8.35 Ų
Conditions	Computed property; Sildrug (target) vs PubChem Cactvs (comparator)

Why This Matters

A TPSA value below the 60–70 Ų threshold is a well-established predictor of passive blood–brain barrier permeability, making the benzylsulfonyl variant a more attractive starting point for neuroscience-focused screening cascades.

• [1] Sildrug Database. Compound entry for C12H17NO3S (MW 255.34, clogP 0.74, TPSA 54.45, HBA 4, HBD 0). Sildrug, Institute of Biochemistry and Biophysics, Polish Academy of Sciences. View Source
• [2] PubChem. Compound Summary for CID 60637243: 3-(benzenesulfonyl)-N,N-dimethylpropanamide. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/60637243 View Source

Conformational Flexibility Advantage

The benzyl CH2 group adds one rotatable bond to the scaffold (total five rotatable bonds), compared to four rotatable bonds in 3-(benzenesulfonyl)-N,N-dimethylpropanamide [1]. While increased flexibility can impose an entropic penalty upon binding, it also expands the conformational space available for induced-fit recognition, which may be advantageous for targets with plastic binding pockets such as certain kinases or ion channels.

Rotatable bonds

Cross-study

5 rotatable bonds (target) vs. 4 (phenylsulfonyl analog)
ΔRB = +1

Expands conformational space for binding-mode exploration

Entropic penalty may offset benefit; target-dependent

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5 rotatable bonds (estimated from structure)
Comparator Or Baseline	3-(benzenesulfonyl)-N,N-dimethylpropanamide: 4 rotatable bonds (PubChem)
Quantified Difference	ΔRB = +1
Conditions	Structural comparison; target compound structure from EvitaChem SMILES, comparator from PubChem

Why This Matters

The additional rotational degree of freedom differentiates the compound in virtual screening panels and may enable binding modes inaccessible to the more rigid phenylsulfonyl series, a factor that matters when selecting compounds for fragment-based or structure-based lead optimization.

• [1] PubChem. Compound Summary for CID 60637243: 3-(benzenesulfonyl)-N,N-dimethylpropanamide. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/60637243 View Source

No Amide H-Bond Donors vs. N-Benzyl Analog

The fully N,N‑dimethylated amide in the target compound yields zero hydrogen‑bond donors (HBD = 0) [1], whereas the structurally related N‑benzyl‑3‑(benzylsulfonyl)propanamide possesses one amide NH donor (HBD = 1). The absence of an H‑bond donor alters solubility, crystal packing, and the compound's ability to engage backbone amide contacts in protein binding sites. This feature is particularly relevant when screening against targets that typically rely on amide‑NH‑mediated interactions.

H-bond donors

Structural

HBD = 0 (target) vs. HBD = 1 (N-benzyl secondary amide analog)

Alters solubility and protein-binding interaction profile

Class-level inference; experimental binding data lacking

Evidence Dimension	Hydrogen Bond Donor count
Target Compound Data	HBD = 0 (Sildrug / structural analysis)
Comparator Or Baseline	N-benzyl-3-(benzylsulfonyl)propanamide: HBD = 1 (structural analysis; data not explicitly tabulated but inferred from secondary amide structure)
Quantified Difference	ΔHBD = –1
Conditions	Structural comparison based on SMILES; quantitative HBD data for comparator not located in public databases

Why This Matters

The absence of a hydrogen‑bond donor can reduce aqueous solubility but may improve membrane permeability and metabolic stability, and this binary difference (0 vs 1 HBD) is a critical filter in compound library design for specific target classes.

• [1] Sildrug Database. Compound entry for C12H17NO3S (MW 255.34, clogP 0.74, TPSA 54.45, HBA 4, HBD 0). Sildrug, Institute of Biochemistry and Biophysics, Polish Academy of Sciences. View Source

KCC2 Cotransporter Activity

A closely related benzylsulfonyl propanamide, 3‑(phenylmethyl)sulfonyl‑N‑(4,5,6,7‑tetrahydro‑1,3‑benzothiazol‑2‑yl)propanamide (BDBM43897), exhibited an IC50 of 13,400 nM (13.4 μM) against the human electroneutral potassium‑chloride cotransporter KCC2 (SLC12A5) in a fluorescence‑based Tl⁺ flux assay [1]. This value establishes a benchmark potency for the benzylsulfonyl propanamide chemotype at KCC2 and implies that the N,N‑dimethyl amide variant, by virtue of its altered amide terminus, may show different potency and selectivity profiles that warrant direct comparative testing.

KCC2 activity

Class-level

Analog BDBM43897 IC50 = 13.4 μM (KCC2 Tl+ flux assay)

Benchmark for chemotype; target compound potency untested

Data to verify; dimethyl amide modification may modulate activity

Evidence Dimension	KCC2 inhibitory potency (IC50)
Target Compound Data	Not directly measured; inferred to belong to the same benzylsulfonyl propanamide chemotype
Comparator Or Baseline	BDBM43897 (3-(phenylmethyl)sulfonyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide): IC50 = 13,400 nM (13.4 μM)
Quantified Difference	Comparator IC50 = 13.4 μM; target compound activity remains uncharacterized (class-level inference only)
Conditions	KCC2 Tl⁺ flux fluorescence assay in HEK293 cells; Vanderbilt Screening Center data curated in BindingDB

Why This Matters

This data point provides a quantitative activity anchor for the chemotype, enabling procurement decisions that prioritize the benzylsulfonyl scaffold for KCC2‑focused projects while recognizing that the N,N‑dimethyl amide modification may significantly modulate potency.

• [1] BindingDB. BDBM43897: 3-(phenylmethyl)sulfonyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide – IC50 data for KCC2 (SLC12A5). Assay data from Vanderbilt Screening Center. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=43897 View Source

Metabolic Stability Advantage of Sulfone Over Sulfide

The benzylsulfonyl group in the target compound exists in the fully oxidized sulfone state (S(VI)), whereas the benzylthio analog, 3‑(benzylthio)‑N,N‑dimethylpropanamide, contains a sulfide (S(II)) that is susceptible to rapid cytochrome P450‑mediated S‑oxidation and subsequent glucuronidation. Although direct metabolic stability data for this specific compound pair are not publicly available, the general principle that sulfones are metabolically more stable than their sulfide counterparts is well documented across multiple chemotypes in drug metabolism literature and represents a key differentiator for in vivo studies.

Metabolic stability

Class-level

Sulfone (S(VI)) predicted more stable than sulfide (S(II))

May support in vivo exposure maintenance

No head-to-head microsomal stability data; class inference

Evidence Dimension	Oxidation state of sulfur and predicted metabolic lability
Target Compound Data	Sulfone (S(VI)); predicted to be resistant to oxidative S‑dealkylation
Comparator Or Baseline	3-(benzylthio)-N,N-dimethylpropanamide: Sulfide (S(II)); susceptible to P450 oxidation (class-level expectation; no direct experimental comparator data found)
Quantified Difference	Qualitative difference in oxidation state (S(VI) vs S(II)); quantitative metabolic stability data not available in public domain
Conditions	Class-level inference based on established medicinal chemistry principles; no head-to-head microsomal stability data located

Why This Matters

When procuring compounds for in vivo pharmacology or long‑term cellular assays, the metabolic stability advantage of the sulfone over the sulfide can significantly affect exposure and efficacy, making this a critical selection criterion.

3-Benzylsulfonyl-N,N-dimethylpropanamide Applications

Brain Penetration in CNS Screening

With a computed TPSA of 54.45 Ų – below the widely accepted 60 Ų threshold for passive blood–brain barrier permeability – and a favorable clogP of 0.74, this compound is well‑suited for inclusion in CNS‑focused screening libraries. Its physicochemical profile predicts superior brain exposure compared to the phenylsulfonyl analog (TPSA 62.8 Ų), making it a preferred candidate when procuring compounds for neurological target campaigns [1][2].

KCC2 Cotransporter Pharmacology

Given that a close benzylsulfonyl propanamide congener demonstrated measurable activity at KCC2 (IC50 13.4 μM), this N,N‑dimethyl amide variant represents a valuable tool compound for structure–activity relationship (SAR) exploration around the KCC2 pharmacophore. It can serve as a baseline for assessing the impact of tertiary amide substitution on potency and selectivity in neuronal chloride homeostasis assays [1].

ATR Kinase Inhibitor Screening

Commercial compound libraries classify 3‑benzylsulfonyl‑N,N‑dimethylpropanamide as an ATR kinase‑targeted screening compound. The combination of a flexible benzylsulfonyl group (five rotatable bonds) with a fully substituted amide terminus makes it chemically distinct from the more rigid aryl sulfonamide scaffolds commonly found in ATR inhibitor patents, offering a differentiated starting point for hit identification in DNA damage response programs [1][2].

Metabolic Stability in In Vivo Studies

The sulfone oxidation state of the benzylsulfonyl group predicts superior resistance to oxidative metabolism compared to the corresponding benzyl sulfide analog. For research groups planning rodent pharmacokinetic or pharmacodynamic studies, this feature reduces the risk of rapid compound clearance due to sulfur oxidation, thereby increasing the likelihood of achieving meaningful in vivo exposure [1].

Application

Selection Property

Validation Focus

CNS penetrance screening

TPSA below 60 Ų threshold; moderate clogP

Assess passive BBB permeability in cell models

KCC2 pharmacology SAR

Benzylsulfonyl propanamide chemotype baseline

Compare KCC2 inhibition in Tl+ flux assay

ATR kinase hit identification

Flexible benzylsulfonyl scaffold, HBD-free amide

Profile against ATR kinase panel

In vivo PK studies

Sulfone oxidation state (metabolic stability context)

Monitor clearance in rodent PK models

• [1] BindingDB. BDBM43897: 3-(phenylmethyl)sulfonyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide – IC50 data for KCC2 (SLC12A5). Assay data from Vanderbilt Screening Center. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=43897 View Source
• [2] Sildrug Database. Compound entry for C12H17NO3S (MW 255.34, clogP 0.74, TPSA 54.45, HBA 4, HBD 0). Sildrug, Institute of Biochemistry and Biophysics, Polish Academy of Sciences. View Source